Cas no 1033-26-7 (Methanone,bis(4-nitrophenyl)-)
Methanone,bis(4-nitrophenyl)- structure
Product Name:Methanone,bis(4-nitrophenyl)-
CAS No:1033-26-7
MF:C13H8N2O5
MW:272.21302318573
CID:217600
PubChem ID:245528
Update Time:2025-04-19
Methanone,bis(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,bis(4-nitrophenyl)-
- Bis(4-Nitrophenyl)methanone
- 3,3'-dinitrobenzophenone
- 4,4'-Dinitro-benzophenon
- 4,4'-dinitro-benzophenone
- Bis-(4-nitro-phenyl)-keton
- Methanone,bis(4-nitrophenyl)
- p,p'-dinitrobenzophenone
- DTXSID30288778
- SR-01000106397-1
- Oprea1_241715
- AKOS001589687
- SR-01000106397
- NCIOpen2_002297
- NSC57571
- EU-0067015
- SCHEMBL975118
- NSC-57571
- 4,4'-dinitrobenzophenone
- 1033-26-7
- IRFCWUHTGYXRNR-UHFFFAOYSA-N
-
- Inchi： 1S/C13H8N2O5/c16-13(9-1-5-11(6-2-9)14(17)18)10-3-7-12(8-4-10)15(19)20/h1-8H
- InChI Key： IRFCWUHTGYXRNR-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.04300
- Monoisotopic Mass: 272.04332136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 108.71000
- LogP: 3.78040
Methanone,bis(4-nitrophenyl)- Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Methanone,bis(4-nitrophenyl)- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
1033-26-7 (Methanone,bis(4-nitrophenyl)-) Related Products
- 1469-74-5(3,4'-Dinitrobenzophenone)
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- 1144-74-7(4-Nitrobenzophenone)
- 14401-75-3(1-(3,5-Dinitrophenyl)ethanone)
- 121-89-1(3-nitroacetophenone)
- 100-19-6(1-(4-nitrophenyl)ethan-1-one)
- 2243-80-3(3-Nitrobenzophenone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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